Cas no 19592-55-3 (Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI))

• Product Name: Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI)
• CAS No: 19592-55-3
• Molecular Formula: C₂₅H₃₆O₄
• Molecular Weight: 400.55094
• CID: 214680
• PubChem ID: 89188

Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI) Properties

Names and Identifiers

• Pregna-5,7-diene-3,20-dione,cyclic bis(1,2-ethanediyl acetal) (9CI)
• (10R,13S,17S)-10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]
• 3,20-Bis(ethylenedioxy)pregna-5,7-diene
• 10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)-1,2,4,9,10,11,12,13,14,15,16,17-dodecahydrospiro[cyclopenta[a]phenanthrene-3,2'-[1,3]dioxolane]
• Einecs 243-175-0
• Pregna-5,7-diene-3,20-dione bis(ethylene acetal)
• NS00009573
• 19592-55-3
• DTXSID40941362
• 10,13-dimethyl-17-(2-methyl-1,3-dioxolan-2-yl)spiro[1,2,4,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]

• InChIKey： CFZNXPSHLNMZGD-VMIXUHJNSA-N
• Inchi： InChI=1S/C25H36O4/c1-22-10-11-25(28-14-15-29-25)16-17(22)4-5-18-19-6-7-21(24(3)26-12-13-27-24)23(19,2)9-8-20(18)22/h4-5,19-21H,6-16H2,1-3H3/t19?,20?,21-,22-,23-/m0/s1
• SMILES： C1COC2(CC[C@@]3(C4CC[C@@]5([C@@H](C6(OCCO6)C)CCC5C4=CC=C3C2)C)C)O1

Computed Properties

• Exact Mass: 400.26148
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 400.26135963g/mol
• Heavy Atom Count: 29
• Complexity: 757
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Delta-7-steroids